2-chloro-4,5-difluoro-N-[(1R)-1-naphthalen-1-ylethyl]benzamide

• IUPAC Name: 2-chloro-4,5-difluoro-N-[(1R)-1-naphthalen-1-ylethyl]benzamide
• InChI: InChI=1S/C19H14ClF2NO/c1-11(13-8-4-6-12-5-2-3-7-14(12)13)23-19(24)15-9-17(21)18(22)10-16(15)20/h2-11H,1H3,(H,23,24)/t11-/m1/s1
• InChI Key: QMXPZEAUGBFPEU-LLVKDONJSA-N
• Canonical SMILES: CC(C1=CC=CC2=CC=CC=C21)NC(=O)C3=CC(=C(C=C3Cl)F)F
• Isomeric SMILES: C[C@H](C1=CC=CC2=CC=CC=C21)NC(=O)C3=CC(=C(C=C3Cl)F)F
• Molecular Formula: C19H14ClF2NO
• Molecular Weight: 345.8 g/mol

Description

2-chloro-4,5-difluoro-N-[(1R)-1-naphthalen-1-ylethyl]benzamide is a chemical compound that has been synthesized for scientific research purposes. It is commonly referred to as "compound X" in scientific literature.

Mechanism of Action

The mechanism of action of 2-chloro-4,5-difluoro-N-[(1R)-1-naphthalen-1-ylethyl]benzamide is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in disease progression.
Biochemical and Physiological Effects
2-chloro-4,5-difluoro-N-[(1R)-1-naphthalen-1-ylethyl]benzamide has been shown to have several biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-chloro-4,5-difluoro-N-[(1R)-1-naphthalen-1-ylethyl]benzamide in lab experiments is that it is a relatively easy compound to synthesize. Additionally, it has been shown to have potent anti-cancer and anti-inflammatory effects, which make it a promising therapeutic agent for further study. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to design experiments that specifically target its activity.

Future Directions

There are several future directions for research involving 2-chloro-4,5-difluoro-N-[(1R)-1-naphthalen-1-ylethyl]benzamide. One future direction is to further investigate its potential as an anti-cancer agent. This could involve studying its effects on different types of cancer cells, as well as investigating its activity in animal models of cancer. Another future direction is to investigate its potential as an anti-inflammatory agent. This could involve studying its effects on different inflammatory pathways, as well as investigating its activity in animal models of inflammatory diseases. Finally, future research could focus on elucidating the compound's mechanism of action, which could help to guide the design of more targeted experiments.

Synthesis Methods

The synthesis of 2-chloro-4,5-difluoro-N-[(1R)-1-naphthalen-1-ylethyl]benzamide involves several steps. The first step is the synthesis of 2-chloro-4,5-difluorobenzamide, which is achieved by reacting 2-chloro-4,5-difluoroaniline with benzoyl chloride. The second step involves the synthesis of (1R)-1-naphthalen-1-ylethanol, which is achieved by reacting 1-naphthaldehyde with ethylmagnesium bromide. The final step involves the coupling of 2-chloro-4,5-difluorobenzamide with (1R)-1-naphthalen-1-ylethanol using N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent.

Scientific Research Applications

2-chloro-4,5-difluoro-N-[(1R)-1-naphthalen-1-ylethyl]benzamide has been synthesized for scientific research purposes. It has been used in several studies to investigate its potential as a therapeutic agent for various diseases. For example, it has been studied for its potential as an anti-cancer agent, as well as for its potential as an anti-inflammatory agent.